Cas no 2138137-78-5 (4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline)

• Product Name: 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline
• CAS No: 2138137-78-5
• MF: C₁₂H₁₃FN₄
• MW: 232.256825208664
• CID: 6402304
• PubChem ID: 165458858
• Update Time: 2025-05-26

4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline
• EN300-741620
• 2138137-78-5

• Inchi： 1S/C12H13FN4/c13-11-2-1-8(14)5-9(11)10-6-16-17-4-3-15-7-12(10)17/h1-2,5-6,15H,3-4,7,14H2
• InChI Key： FKWADAXWHHUBCB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=NN2CCNCC2=1)N

Computed Properties

• Exact Mass: 232.11242459g/mol
• Monoisotopic Mass: 232.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.9Ų

Additional information on 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline

Introduction to 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline (CAS No. 2138137-78-5)

4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2138137-78-5, has garnered attention due to its structural uniqueness and its role in the development of novel therapeutic agents. The presence of a fluorine atom and a complex pyrazolo[1,5-a]pyrazine core makes this molecule a subject of intense interest for researchers exploring new pharmacophores.

The molecular framework of 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline is composed of multiple heterocyclic rings, which contribute to its diverse chemical properties. The fluorine substituent at the 4-position of the aniline moiety enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. Additionally, the pyrazolo[1,5-a]pyrazine scaffold is known for its ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. The structural motif of 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline aligns well with this trend. Studies have demonstrated that compounds incorporating pyrazolo[1,5-a]pyrazine cores exhibit potent inhibitory effects on several kinases, including Janus kinases (JAKs) and tyrosine kinases. These kinases are aberrantly activated in various diseases, making them promising therapeutic targets.

The fluorine atom in the molecule plays a crucial role in modulating the pharmacokinetic properties of 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline. Fluorinated aromatic compounds are well-known for their improved binding affinity and reduced susceptibility to metabolic degradation. This characteristic makes them ideal candidates for drug development. Moreover, the fluorine atom can participate in hydrogen bonding interactions with biological targets, further enhancing the compound's efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline with various protein targets. Molecular docking studies have revealed that this compound can bind tightly to active sites of kinases and other enzymes involved in disease pathways. These computational insights have guided experimental efforts to optimize the structure and improve the potency of analogs derived from this scaffold.

The synthesis of 4-fluoro-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}aniline involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms into complex heterocyclic systems often presents synthetic challenges due to their reactivity and sensitivity. However， recent methodologies have streamlined these processes using transition-metal-catalyzed reactions and palladium-based cross-coupling techniques.

Ongoing clinical trials are evaluating the therapeutic potential of compounds based on the pyrazolo[1， 5-a]pyrazine scaffold， including derivatives similar to 4-fluoro-3-{4H， 5 H， 6 H， 7 H-pyrazolo[1， 5-a]pyrazin -3 -yl}aniline. Preliminary results suggest that these compounds exhibit promising activity against cancer cell lines and inflammatory conditions. The combination of structural optimization， computational modeling， and preclinical studies continues to advance our understanding of how these molecules interact with biological systems.

The future directions for research on 4-fluoro -3 -{4 H ， 5 H ， 6 H ， 7 H - py raz o [ 1 ， 5 -a ] p y raz ine -3 - y l } an il ine include exploring its potential as an antiviral agent or a modulator of immune responses. The ability to fine-tune its structure allows for the development of derivatives with enhanced selectivity and reduced side effects. As our knowledge of disease mechanisms grows， so does the demand for innovative therapeutic strategies。

In conclusion，4-fluoro -3 -{4 H ， 5 H ， 6 H ， 7 H - py raz o [ 1 ， 5 -a ] p y raz ine -3 - y l } an il ine ( CAS No .2138137 -78 -5) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features， combined with its potential biological activities， make it a valuable tool for drug discovery。 As research progresses， we can expect further insights into its mechanisms of action and new applications in medicine。